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Compound of Interest

Compound Name:
6-(Dimethylamino)pyrazine-2-

carboxylic acid

Cat. No.: B1332027 Get Quote

Technical Guide: 6-(dimethylamino)pyrazine-2-
carboxylic acid
Audience: Researchers, scientists, and drug development professionals.

Chemical Identity and Properties
6-(dimethylamino)pyrazine-2-carboxylic acid is a heterocyclic organic compound. Its core

structure consists of a pyrazine ring, which is a six-membered aromatic ring containing two

nitrogen atoms at positions 1 and 4. This core is substituted with a dimethylamino group at the

6th position and a carboxylic acid group at the 2nd position. The presence of these functional

groups makes it a molecule of interest in medicinal chemistry and materials science.

The key quantitative data for this compound are summarized in the table below.

Property Value

Molecular Formula C₇H₉N₃O₂

Molecular Weight 167.17 g/mol

CAS Number 40262-53-1
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Structural Formula
The two-dimensional structure of 6-(dimethylamino)pyrazine-2-carboxylic acid is depicted

below. The diagram illustrates the arrangement of atoms and the bonding within the molecule,

highlighting the pyrazine core and its substituents.

Structural formula of 6-(dimethylamino)pyrazine-2-carboxylic acid.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and characterization of 6-
(dimethylamino)pyrazine-2-carboxylic acid are crucial for its application in research and

development. The following sections outline the typical methodologies that would be employed.

3.1. Synthesis

The synthesis of 6-(dimethylamino)pyrazine-2-carboxylic acid can be achieved through a

multi-step process, often starting from commercially available pyrazine derivatives. A common

synthetic route involves the nucleophilic aromatic substitution of a halogenated pyrazine

precursor with dimethylamine, followed by the introduction and subsequent hydrolysis of a

nitrile or ester group to yield the carboxylic acid.

A generalized workflow for the synthesis is presented below.

Halogenated Pyrazine Precursor Nucleophilic Substitution
with Dimethylamine 6-(dimethylamino)halopyrazine Introduction of Cyano Group

(e.g., via Rosenmund-von Braun reaction) 6-(dimethylamino)pyrazine-2-carbonitrile Hydrolysis 6-(dimethylamino)pyrazine-2-carboxylic acid

Click to download full resolution via product page

Generalized synthetic workflow.

3.2. Purification and Characterization

Post-synthesis, the crude product would be purified using standard laboratory techniques such

as recrystallization or column chromatography. The purity and identity of the final compound

would then be confirmed through a series of analytical methods:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to elucidate the

molecular structure.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Potential Applications
Derivatives of pyrazinecarboxylic acid are known for their wide range of biological activities.

Given its structure, 6-(dimethylamino)pyrazine-2-carboxylic acid could serve as a valuable

building block in the development of novel therapeutic agents. Potential areas of investigation

include its use as a scaffold for kinase inhibitors, antibacterial agents, or other targeted

therapies. The specific signaling pathways that could be modulated by derivatives of this

compound would be a subject of further research.

To cite this document: BenchChem. [structural formula and molecular weight of 6-
(dimethylamino)pyrazine-2-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332027#structural-formula-and-molecular-weight-of-
6-dimethylamino-pyrazine-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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